Cas no 178310-99-1 (4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl) cyclohexane)

4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl) cyclohexane is a fluorinated cyclohexane derivative featuring a 4-methylphenylsulfonyloxymethyl substituent. This compound is of interest in synthetic and medicinal chemistry due to its unique structural properties, including the presence of difluoromethylene groups, which can enhance metabolic stability and lipophilicity. The sulfonate ester moiety offers potential as a leaving group in nucleophilic substitution reactions, making it a versatile intermediate for further functionalization. Its well-defined molecular structure allows for precise modifications in drug discovery and material science applications. The compound’s stability under standard handling conditions and compatibility with common organic solvents further contribute to its utility in laboratory and industrial settings.
4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl) cyclohexane structure
178310-99-1 structure
Product Name:4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl) cyclohexane
CAS No:178310-99-1
MF:C14H18F2O3S
MW:304.3527302742
MDL:MFCD20483500
CID:2857650
PubChem ID:23224632
Update Time:2025-05-26

4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl) cyclohexane Chemical and Physical Properties

Names and Identifiers

    • 4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl) cyclohexane
    • 4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl)-cyclohexane;toluene-4-sulfonic acid 4,4-difluoro-cyclohexylmethyl ester;4,4''-Dihydroxy-2,2'',6,6''-Tetramethylbiphenyl;(4,4-difluorocyclohexyl)methyl 4-methylbenzenesulfonate;
    • SCHEMBL962353
    • AKOS026672038
    • CS-0448825
    • AC4779
    • (4,4-difluorocyclohexyl)methyl 4-methylbenzenesulfonate
    • (4,4-difluorocyclohexyl)methyl4-methylbenzenesulfonate
    • SY059684
    • (4,4-difluorocyclohexyl)methyl 4-methylbenzene-1-sulfonate
    • toluene-4-sulfonic acid 4,4-difluorocyclohexylmethyl ester
    • 178310-99-1
    • 4,4-difluorocyclohexylmethyl p-toluenesulfonate
    • MFCD20483500
    • MDL: MFCD20483500
    • Inchi: 1S/C14H18F2O3S/c1-11-2-4-13(5-3-11)20(17,18)19-10-12-6-8-14(15,16)9-7-12/h2-5,12H,6-10H2,1H3
    • InChI Key: OCWUKOKBIIRNFC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCC(CC1)(F)F

Computed Properties

  • Exact Mass: 304.09400
  • Monoisotopic Mass: 304.09447193Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.75000
  • LogP: 4.60660

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4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl) cyclohexane Related Literature

Additional information on 4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl) cyclohexane

4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl) Cyclohexane: A Comprehensive Overview

The compound 4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl) Cyclohexane, identified by the CAS number 178310-99-1, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a cyclohexane ring substituted with two fluorine atoms at the 4-position and a sulphonyloxymethyl group attached to the 1-position. The sulphonyl group is further substituted with a methylphenyl group, adding complexity to its structure.

Recent studies have highlighted the importance of fluorinated compounds like 4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl) Cyclohexane in drug discovery and material science. The presence of fluorine atoms enhances the molecule's stability and bioavailability, making it a promising candidate for pharmaceutical applications. Researchers have explored its potential as a precursor for synthesizing bioactive compounds, particularly in the development of antiviral and anticancer agents.

The synthesis of this compound involves a multi-step process that combines nucleophilic substitution and oxidation reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels, ensuring its suitability for large-scale production. The molecule's structure allows for further functionalization, enabling the creation of derivatives with tailored properties.

In terms of applications, 4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl) Cyclohexane has shown potential in the field of polymer chemistry. Its cyclohexane ring provides a rigid framework that can be incorporated into polymeric materials to enhance mechanical strength and thermal stability. Additionally, the sulphonyl group contributes to intermolecular interactions, which can be exploited to design self-healing polymers.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it exhibits low toxicity and biodegradability under specific conditions, making it an eco-friendly alternative to traditional chemicals. Its ability to degrade into non-toxic byproducts aligns with current sustainability goals in the chemical industry.

The versatility of 4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl) Cyclohexane is further demonstrated by its role as an intermediate in the synthesis of advanced materials. For instance, it has been used in the preparation of liquid crystal polymers (LCPs), which find applications in electronics and aerospace due to their excellent thermal and mechanical properties.

In conclusion, 4,4-Difluoro-1-(4-methylphenylsulphonyloxymethyl) Cyclohexane is a multifaceted compound with significant potential across various domains. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in future innovations within organic chemistry.

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